Cas no 2229301-41-9 (3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2229301-41-9
• MF: C₇H₇ClN₄S
• MW: 214.67527794838
• CID: 5922365
• PubChem ID: 165850838
• Update Time: 2025-05-20

3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazol-5-amine
• EN300-1995306
• 2229301-41-9

• Inchi： 1S/C7H7ClN4S/c1-12-6(9)2-4(11-12)5-3-10-7(8)13-5/h2-3H,9H2,1H3
• InChI Key： IGDOTSJPJWANKB-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2C=C(N)N(C)N=2)S1

Computed Properties

• Exact Mass: 214.0079951g/mol
• Monoisotopic Mass: 214.0079951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85Ų

Additional information on 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazol-5-amine

3-(2-Chloro-1,3-Thiazol-5-yl)-1-Methyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2229301-41-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrazole ring system with a thiazole moiety, both of which are well-known for their versatile reactivity and biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The synthesis of 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazol-5-amine involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, making it feasible for large-scale production. The compound's stability under various conditions has also been extensively studied, ensuring its suitability for diverse applications.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. The pyrazole ring is known for its ability to interact with various biological targets, such as enzymes and receptors. Recent findings suggest that 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazol-5-amine exhibits potent inhibitory activity against certain kinases, which are key players in cancer progression. This makes it a valuable candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Studies have demonstrated that 3-(2-chloro-1,3-thiazol-5-yli)-1-methylpyrazolamine can serve as a versatile building block for constructing metalloporphyrins and other advanced materials with unique electronic properties.

The environmental impact of 3-(2-chloro-thiazole-pyrazole amine) has also been a topic of recent research. Scientists have evaluated its biodegradability and toxicity profiles under controlled laboratory conditions. These studies indicate that the compound exhibits low toxicity to aquatic organisms, suggesting its potential for use in eco-friendly chemical processes.

Furthermore, the structural versatility of this compound allows for easy functionalization, enabling researchers to explore its derivatives for even broader applications. For instance, modifications to the thiazole or pyrazole rings can significantly alter the molecule's properties, paving the way for tailored solutions in fields such as agrochemicals and diagnostics.

In conclusion, 3-(2-chloro-thiazole-pyrazole amine) (CAS No. 2229301419) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within chemistry and pharmacology.